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Compound of Interest

Compound Name: H-Met-Met-Ala-OH

CAS No.: 14486-08-9

Cat. No.: B576946

Get Quote

Executive Summary
This technical guide evaluates the biological activity of the tripeptide H-Met-Met-Ala-OH
(MMA), distinguishing its intrinsic properties from its N-formylated analogs. While the N-

formylated derivative (f-Met-Met-Ala) is a potent neutrophil chemoattractant, the free amine

form discussed here functions primarily as a reactive oxygen species (ROS) scavenger and a

selective enzymatic substrate.

Key comparative insights include:

Chemotaxis: H-Met-Met-Ala-OH is essentially inactive compared to f-Met-Met-Ala-OH.

Antioxidant Capacity: Exhibits a unique radical cation stabilization mechanism involving the

dual methionine sulfur atoms, superior to single-Met analogs.

Enzymatic Specificity: Acts as a preferred substrate for Dipeptidyl Peptidase IV (DPP-IV),

hydrolyzing faster than Met-Met-Met, but is a poor substrate for bacterial Methionine

Aminopeptidase (MetAP).
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Physicochemical Identity & Structural Properties[1]
[2]
H-Met-Met-Ala-OH is a hydrophobic, sulfur-rich tripeptide. Its biological behavior is dictated by

the thioether side chains of the methionine residues and the hydrophobic C-terminal alanine.

Property Metric Biological Implication

Sequence Met-Met-Ala
Dual-thioether motif allows for

reversible oxidation.

Molecular Weight ~379.5 g/mol

Small enough for paracellular

transport; susceptible to

peptidases.

Charge (pH 7.4) Zwitterionic (Net 0)

Limited membrane

permeability without active

transport (e.g., PepT1).

Hydropathy Hydrophobic

High affinity for hydrophobic

pockets in enzymes (e.g.,

DPP-IV).

Comparative Analysis: Chemotactic Activity
Primary Insight: The N-terminal formyl group is the "switch" for chemotactic potency.

Neutrophils express Formyl Peptide Receptors (FPRs) that recognize bacterial protein initiation

sequences (N-formyl-methionine).

Experimental Data: Inducing Lysosomal Enzyme
Release
The following table contrasts the activity of the free peptide against its formylated analog and

the standard f-Met-Leu-Phe (fMLP).
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Peptide Analog Modification

Chemotactic
Activity (

)

Relative Potency

H-Met-Met-Ala-OH Free Amine
>

M (Inactive)
Null

f-Met-Met-Ala-OH N-Formylated
~

M
Moderate

f-Met-Met-OH N-Formylated
~

M
Moderate

f-Met-Leu-Phe-OH N-Formylated
~

M
High (Standard)

Mechanistic Conclusion: H-Met-Met-Ala-OH lacks the necessary pharmacophore (N-formyl

group) to activate FPRs. It serves as a negative control in chemotaxis assays, validating that

observed effects are receptor-mediated and not due to non-specific peptide interactions.

Antioxidant Mechanisms: The Radical Cation Trap
Primary Insight: H-Met-Met-Ala-OH is not just a reductant; it stabilizes radicals through a

specific intramolecular complex.

Unlike simple thiols (like Cysteine) that scavenge via hydrogen donation, the Met-Met motif

allows for the formation of a sulfur-sulfur three-electron bond.

Mechanism of Action[3]
Radical Attack: An oxidizing radical (e.g.,

) attacks one methionine sulfur.

Stabilization: The sulfur radical cation (
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) is stabilized by the lone pair of the neighboring methionine sulfur, forming a cyclic

complex.

Resolution: This complex reacts with superoxide (

) to form disulfoxides, effectively neutralizing two ROS molecules per peptide.

Visualization: Radical Scavenging Pathway
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Caption: The Met-Met-Ala motif stabilizes oxidative stress via a unique intramolecular sulfur-

sulfur bond before neutralizing superoxide.

Enzymatic Stability & Substrate Profile
Primary Insight: H-Met-Met-Ala-OH is a highly specific substrate, distinguishing between

different aminopeptidases.

A. Dipeptidyl Peptidase IV (DPP-IV) Activity
DPP-IV cleaves N-terminal dipeptides (X-Pro or X-Ala).[1] H-Met-Met-Ala-OH is a substrate

because the second residue (Met) is bulky and hydrophobic, which DPP-IV tolerates, though

Pro/Ala are preferred.

Hydrolysis Rate Comparison (Relative Velocity):

H-Met-Met-Ala-OH: 100% (Reference for this series)

H-Met-Met-Met-OH: < 80% (Slower due to C-terminal steric bulk)
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H-Ser-Met-Glu-OH: < 20% (Poor substrate)

B. Methionine Aminopeptidase (MetAP) Specificity
Bacterial MetAP removes N-terminal Methionine from nascent proteins. However, its efficiency

depends heavily on the second residue (

position).

Preferred Substrates: Met-Gly-Gly, Met-Ala-Ser.

Resistant Substrates:H-Met-Met-Ala-OH.

Data:Salmonella MetAP mutants capable of hyper-processing Met peptides still fail to

utilize Met-Met-Ala as a methionine source. The bulky Methionine at position 2 sterically

hinders the active site of type I MetAPs.

Visualization: Enzymatic Selectivity
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Caption: H-Met-Met-Ala-OH is selectively processed by DPP-IV but resists cleavage by

bacterial Methionine Aminopeptidase.

Experimental Protocols
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Protocol A: Determination of DPP-IV Hydrolysis Rate
Objective: Quantify the relative hydrolysis rate of H-Met-Met-Ala-OH.

Reagents:

Purified DPP-IV enzyme (from porcine kidney or recombinant).

Substrate: 2 mM H-Met-Met-Ala-OH in 50 mM Tris-HCl, pH 7.8.

Control: 2 mM Gly-Pro-pNA (standard chromogenic substrate).

Reaction:

Incubate substrate with 0.1 U enzyme at 37°C.

Aliquot 50 µL samples at t=0, 10, 20, 30, 60 min.

Termination: Stop reaction with 10% Trifluoroacetic acid (TFA).

Analysis (HPLC):

Column: C18 Reverse Phase.

Gradient: 0-40% Acetonitrile in 0.1% TFA over 20 min.

Detection: UV at 214 nm.

Calculation: Measure the disappearance of the tripeptide peak and appearance of the

dipeptide (Met-Met) and Ala. Calculate initial velocity (

).

Protocol B: Superoxide Scavenging Assay
Objective: Assess antioxidant capacity via the radical cation mechanism.

System: Xanthine/Xanthine Oxidase (X/XO) system to generate superoxide (

).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b576946/docs?utm_src=pdf-body#comparative-biological-profile-h-met-met-ala-oh-and-functional-analogs
https://www.benchchem.com/product/b576946/docs?utm_src=pdf-body#comparative-biological-profile-h-met-met-ala-oh-and-functional-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probe: Cytochrome c (reduction by superoxide is monitored at 550 nm).

Procedure:

Mix 50 µM Cytochrome c, 50 µM Xanthine in phosphate buffer (pH 7.4).

Add H-Met-Met-Ala-OH (test concentrations: 0.1 - 5 mM).

Initiate with Xanthine Oxidase (0.01 U/mL).

Measurement: Monitor absorbance decrease at 550 nm (inhibition of Cyt c reduction)

compared to blank.

Validation: Confirm disulfoxide formation via Mass Spectrometry (Molecular ion shift +32 Da).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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